Cas no 1803754-53-1 (Methyl 3-cyano-6-formyl-2-methylbenzoate)

Methyl 3-cyano-6-formyl-2-methylbenzoate structure
1803754-53-1 structure
Product Name:Methyl 3-cyano-6-formyl-2-methylbenzoate
CAS No:1803754-53-1
MF:C11H9NO3
MW:203.194062948227
CID:4795571
Update Time:2023-08-17

Methyl 3-cyano-6-formyl-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-cyano-6-formyl-2-methylbenzoate
    • Inchi: 1S/C11H9NO3/c1-7-8(5-12)3-4-9(6-13)10(7)11(14)15-2/h3-4,6H,1-2H3
    • InChI Key: QSJSPQADBDCLOA-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C(C=O)=CC=C(C#N)C=1C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 304
  • XLogP3: 1.3
  • Topological Polar Surface Area: 67.2

Methyl 3-cyano-6-formyl-2-methylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015011907-1g
Methyl 3-cyano-6-formyl-2-methylbenzoate
1803754-53-1 97%
1g
1,564.50 USD 2021-05-31
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